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Compound of Interest

Compound Name: SR-29065

Cat. No.: B15137125

FOR IMMEDIATE RELEASE

A Comprehensive Analysis of the REV-ERBa Agonist SR-29065 and its Alternatives in
Autoimmune and Glioblastoma Research

This guide provides a detailed comparison of the selective REV-ERBa agonist, SR-29065, with
other REV-ERB modulators, offering researchers in autoimmune diseases and oncology a
thorough resource for experimental design and cross-laboratory validation. The information
compiled herein is based on findings from key studies investigating the efficacy and
mechanisms of SR-29065.

Summary of Quantitative Data

The following tables summarize the in vitro potency and in vivo efficacy of SR-29065 in
comparison to other relevant compounds.

Table 1: In Vitro Potency (IC50) of REV-ERB Agonists in Glioblastoma Stem Cells (GSCs)
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GSC Line 1 GSC Line 2 GSC Line 3 Non-Malignant
Compound
(nV) (hM) (uM) Cells (uM)
Lower than Lower than Lower than Higher than
SR-29065
SR9009/SR9011  SR9009/SR9011 SR9009/SR9011 GSCs
SR9009 > SR-29065 > SR-29065 > SR-29065 -
SR9011 > SR-29065 > SR-29065 > SR-29065 -

Note: Specific IC50 values were presented graphically in the source material, indicating a
superior potency of SR-29065 against Glioblastoma Stem Cells compared to SR9009 and
SR9011, while showing less activity in non-malignant cells, suggesting a favorable therapeutic
window.[1]

Table 2: In Vivo Efficacy of SR-29065 in a Mouse Model of Autoimmune Disease (Experimental
Autoimmune Encephalomyelitis - EAE)

REV-ERB Target

Clinical Score T-cell Infiltration in o
Treatment Group Gene Expression in
(Mean = SEM) CNS .
Liver
Vehicle Higher Significant Baseline
Reduced (Bmall,
SR-29065 Reduced Reduced

Clock)

Note: SR-29065 treatment demonstrated a significant reduction in the clinical severity of EAE,
which was associated with a decrease in T-cell infiltration into the central nervous system and
modulation of REV-ERBa target genes in the liver.[2]

Signaling Pathways and Experimental Workflows

To facilitate a deeper understanding of the molecular mechanisms and experimental
procedures, the following diagrams are provided.

REV-ERBa Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Cross-Validation of SR-29065: A Comparative Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15137125#cross-validation-of-sr-29065-effects-in-
different-labs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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